Cas no 5470-69-9 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxy-2-methylpentan-1-ol
- 5-methoxy-2-methyl-pentan-1-ol
- AC1L5LXQ
- AC1Q7BIZ
- AGN-PC-0CSTQB
- AR-1G8686
- CTK5A2356
- NSC27971
- DTXSID20282780
- SCHEMBL19812448
- AKOS013993220
- 5470-69-9
- NSC-27971
-
-
- Inchi： InChI=1S/C7H16O2/c1-7(6-8)4-3-5-9-2/h7-8H,3-6H2,1-2H3
- InChI Key： JJNAQBIHLLWUMA-UHFFFAOYSA-N
- SMILES： CC(CCCOC)CO
Computed Properties
- Exact Mass: 132.11508
- Monoisotopic Mass: 132.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 54.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
- XLogP3: 0.9
Experimental Properties
- Density: 0.891
- Boiling Point: 187.8°C at 760 mmHg
- Flash Point: 56.5°C
- Refractive Index: 1.422
- PSA: 29.46
- LogP: 1.04140
Related Literature
-
Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
-
3. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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